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Compound of Interest

Compound Name: (-)-p-Mentha-1,5-diene

Cat. No.: B1215028

Essential Safety and Handling Guide for (-)-p-
Mentha-1,5-diene

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (-)-
p-Mentha-1,5-diene (also known as L-phellandrene or a-phellandrene). Adherence to these
procedures is essential for ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure to (-)-p-Mentha-1,5-diene. This substance is a flammable liquid and
vapor, may be fatal if swallowed and enters airways, causes skin irritation, and may cause an
allergic skin reaction.[1][2] The following table summarizes the recommended PPE for handling

this chemical.
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Protection Type

Specific Recommendations

Rationale & Citations

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards should be
worn.[1] A face shield may be
necessary for splash-prone

operations.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves
must be worn. While specific
breakthrough times for (-)-p-
Mentha-1,5-diene are not
readily available, multi-purpose
combination respirator
cartridges (type ABEK) are
suggested, which implies that
gloves made of materials like
Butyl rubber or Viton® would
be appropriate for handling.[3]
Always inspect gloves for
integrity before use and use
proper glove removal
technique to avoid skin

contact.[4]

Prevents skin contact, which
can cause irritation and allergic

reactions.[1][2]

Skin and Body Protection

Wear flame-retardant and
antistatic protective clothing.[4]
[5] A lab coat or chemical-
resistant apron should be
worn. In case of a significant
risk of splashing, a chemical-
resistant suit may be required.
Contaminated clothing should
be removed immediately and

washed before reuse.[6][7]

Provides a barrier against
accidental skin exposure and
protects from the flammable

nature of the substance.
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Use in a well-ventilated area is

crucial.[8] If engineering

controls do not maintain

airborne concentrations below Protects against inhalation of

exposure limits, or if irritation is ~ vapors, which may cause
Respiratory Protection experienced, a full-face respiratory irritation.[1] May be

respirator with a multi-purpose  fatal if swallowed and enters

combination respirator airways.[8]

cartridge (US) or type ABEK

(EN 14387) respirator filter is

recommended.[3]

Operational and Disposal Plans

Handling and Storage:

» Handle in a well-ventilated area and use only non-sparking tools.[8][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[7][8]
e Avoid contact with skin and eyes, and avoid breathing vapors.[1]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

o Store locked up.[7][8]

Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[7]

e This material and its container must be disposed of as hazardous waste.[7]

» Do not allow the product to enter drains.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.chemsrc.com/en/cas/99-83-2_965952.html
https://cdn.prod.website-files.com/65b538f56ea656a1570c8820/6611d6be7f8d7fde2ed10453_Alpha_Phellandrene_(ISO)_SDS_LE.pdf
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.carlroth.com/medias/SDB-8039-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzgyNDJ8YXBwbGljYXRpb24vcGRmfGFESmpMMmc1TWk4NU1UYzFNVFV3TVRZMk1EUTJMMU5FUWw4NE1ETTVYMEZWWDBWT0xuQmtaZ3xmMDM0YzhlMDZjMDRkYmEyNmY4YmQ5MjBjMWRiMzdmOTk4N2UzYzgzM2E0MTY1OTExNGVlY2QxMWU4NzQyZGQx
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://cdn.prod.website-files.com/65b538f56ea656a1570c8820/6611d6be7f8d7fde2ed10453_Alpha_Phellandrene_(ISO)_SDS_LE.pdf
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.echemi.com/sds/alpha-phellandrene-pid_Rock36066.html
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.sigmaaldrich.com/US/en/sds/aldrich/77429
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate PPE when
handling (-)-p-Mentha-1,5-diene.
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Risk Assessment

Start: Handling
(-)-p-Mentha-1,5-diene

4

Assess Task-Specific Risks:
- Quantity

- Concentration
- Temperature
- Potential for Splash/Aerosol

PPE Selsftion

o . Body Protection: Respiratory Protection:
Ey_e_Protectlon. He_lnd Pro_tecllon. - Lab coat/apron - Use in well-ventilated area
- Tightly fitting safety goggles - Chemical-resistant gloves | 5l istatic clothi . ith . id
- Face shield for splash risk (e.g., Butyl rubber, Viton®) =l ame-Fetar gnt, aqtlstatlc et 'ng = NS Er W." organic vapor R
. . - Chemical suit for high splash risk (ABEK type) if ventilation is inadequate

Handling & Disposal

Follow Safe Handling Procedures:
- Use non-sparking tools
- Ground equipment
- Avoid ignition sources

Dispose as Hazardous Waste

Click to download full resolution via product page

PPE Selection Workflow for (-)-p-Mentha-1,5-diene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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